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Compound of Interest

Compound Name: Ethyl 2-methylbutyrate

Cat. No.: B146824

An In-depth Technical Guide to the Physical Properties of Ethyl 2-Methylbutyrate

Ethyl 2-methylbutyrate (CAS No. 7452-79-1) is an organic ester recognized for its
characteristic fruity aroma, often reminiscent of apples or pineapples.[1] It is a fatty acid ethyl
ester derived from the formal condensation of 2-methylbutyric acid and ethanol.[2] This
compound is a constituent in the aroma of various natural products, including wines,
strawberries, apples, and blueberries.[1][2] Due to its pleasant scent and flavor profile, it finds
extensive application in the food, beverage, and fragrance industries as a flavoring agent and
fragrance component.[1][3]

Physicochemical Properties

Ethyl 2-methylbutyrate is a colorless, oily liquid under standard conditions.[2][4] Its key
physical and chemical properties are summarized below, providing a quantitative overview for
scientific and research applications.

Table 1: Core Physical and Chemical Properties of Ethyl
2-Methylbutyrate
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Property Value Units Conditions
Molecular Formula C7H1402

Molecular Weight 130.18 g/mol

Boiling Point 129 - 134 °C @ 760 mmHg
Melting Point -93.23 °C (Estimate)
Density 0.863 - 0.871 g/mL @ 20-25°C
Refractive Index (n_D) 1.393 - 1.400 @ 20°C
Vapor Pressure 7.47 -11.73 hPa @ 20°C
Solubility in Water 600 - 1070 mg/L @ 20-25°C
logP (o/w) 1.6-2.16 (Estimate)
Optical Rotation ([a]D)  +14to +24 ° @ 20°C {for optically

active form)

Data sourced from:[2][5][6][71[8][9][10][11][12].

Property Value Units Notes

Flash Point 26 -26.11 °C Closed Cup
Hazard Class 3 Flammable Liquid
UN Number 1993, 3272

Data sourced from:[4][5][7][13][14][15].

Synthesis Overview

Ethyl 2-methylbutyrate is commonly synthesized via the Fischer esterification process.[1] This
method involves the acid-catalyzed reaction of 2-methylbutyric acid with ethanol. The reaction
is reversible, and to drive it towards the product, an excess of one reactant (typically ethanol) is
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used, or water is removed as it is formed.[1] Industrial production may employ continuous
esterification processes to maximize yield and purity.[1][16]
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Caption: Fischer esterification synthesis of ethyl 2-methylbutyrate.

Experimental Protocols

The determination of the physical properties of ethyl 2-methylbutyrate relies on established
laboratory techniques. The following sections detail the general methodologies for measuring
key parameters.

Determination of Boiling Point

The boiling point is determined by heating the liquid until its vapor pressure equals the
atmospheric pressure.

o Apparatus: A distillation flask, condenser, thermometer, heating mantle, and boiling chips.

e Procedure:
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o A sample of ethyl 2-methylbutyrate is placed in the distillation flask along with boiling
chips to ensure smooth boiling.

o The flask is connected to a condenser, and a thermometer is positioned so that its bulb is
just below the side arm of the flask, ensuring it measures the temperature of the vapor that
is distilling.

o The liquid is heated gently.

o The temperature is recorded when the liquid is boiling steadily and a constant temperature
is observed on the thermometer as the vapor condenses. This constant temperature is the
boiling point.

Determination of Density
The density of a liquid is its mass per unit volume.

o Apparatus: A pycnometer (density bottle) or a graduated cylinder, and an analytical balance.
[17]

e Procedure (using a pycnometer for high accuracy):
o The mass of a clean, dry pycnometer is accurately measured (ma1).[17]

o The pycnometer is filled with distilled water of a known temperature and weighed again
(m2). The volume of the pycnometer can be calculated using the known density of water at
that temperature.

o The pycnometer is emptied, dried thoroughly, and then filled with ethyl 2-methylbutyrate.
o The mass of the pycnometer filled with the sample is measured (ms).[17]
o The mass of the ethyl 2-methylbutyrate is calculated (ms - ma).

o The density is calculated by dividing the mass of the sample by the volume of the
pycnometer.

e Procedure (using a graduated cylinder):
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The mass of an empty, dry graduated cylinder is measured.[18]

A known volume of ethyl 2-methylbutyrate is added to the cylinder. The volume is read
from the bottom of the meniscus.[18]

The combined mass of the cylinder and the liquid is measured.[18]
The mass of the liquid is determined by subtraction.

Density is calculated using the formula: Density = Mass / Volume.

Determination of Refractive Index

The refractive index measures how light propagates through the substance and is a

characteristic property.

o Apparatus: An Abbe refractometer or a spectrometer.[19][20]

e Procedure (using an Abbe refractometer):

o

The refractometer is calibrated using a standard sample with a known refractive index
(e.g., distilled water).

A few drops of ethyl 2-methylbutyrate are placed on the surface of the prism.
The prism is closed, and the light source is positioned.

Looking through the eyepiece, the adjustment knob is turned until the boundary line
between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should
be controlled and recorded as the refractive index is temperature-dependent.
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Caption: Workflow for determining key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. Ethyl 2-methylbutyrate | C7TH1402 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Ethyl 2-methylbutyrate | 7452-79-1 [chemicalbook.com]
4. ETHYL-2-METHYL BUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

5. ETHYL 2-METHYLBUTYRATE [ventos.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b146824?utm_src=pdf-body-img
https://www.benchchem.com/product/b146824?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/ethyl-2-methylbutyrate-dic15209.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6704735.htm
https://cameochemicals.noaa.gov/chemical/21902
https://www.ventos.com/index.php/en/producto/5076/ETHYL%202-METHYLBUTYRATE/223
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 6. Perfumers Apprentice - Ethyl Methyl-2-Butyrate ** [shop.perfumersapprentice.com]
e 7. chembk.com [chembk.com]

e 8. chemimpex.com [chemimpex.com]

e 9. Ethyl 2-methylbutyrate 99 7452-79-1 [sigmaaldrich.com]

¢ 10. ethyl 2-methyl butyrate, 7452-79-1 [thegoodscentscompany.com]

e 11. Ethyl Methyl-2-Butyrate | Givaudan [givaudan.com]

o 12. 2-FRETERZES 99% | Sigma-Aldrich [sigmaaldrich.com]

e 13. vigon.com [vigon.com]

e 14. fishersci.com [fishersci.com]

e 15. Ethyl 2-methylbutyrate 99 7452-79-1 [sigmaaldrich.com]

e 16. CN103508886A - Continuous production method for ethyl 2-methylbutyrate - Google
Patents [patents.google.com]

e 17. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

o 18. chem.libretexts.org [chem.libretexts.org]
e 19. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
o 20. dkpandey.weebly.com [dkpandey.weebly.com]

 To cite this document: BenchChem. [Physical properties of ethyl 2-methylbutyrate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146824#physical-properties-of-ethyl-2-
methylbutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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